Ethyl 2-(2-chloro-5-methylpyrimidine-4-ylamino)acetate

• Molecular Formula: C9H12ClN3O2
• Molecular Weight: 229.66 g/mol
• IUPAC Name: ethyl 2-[(2-chloro-5-methylpyrimidin-4-yl)amino]acetate
• InChI: InChI=1S/C9H12ClN3O2/c1-3-15-7(14)5-11-8-6(2)4-12-9(10)13-8/h4H,3,5H2,1-2H3,(H,11,12,13)
• InChI Key: YAWQLOVOSOJCPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1=NC(=NC=C1C)Cl

Description

Ethyl 2-(2-chloro-5-methylpyrimidine-4-ylamino)acetate is a useful research compound. Its molecular formula is C9H12ClN3O2 and its molecular weight is 229.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Glycine ethyl ester hydrochloride (157 mg) was added to a solution of 2,4-dichloro-5-methylpyrimidine (184 mg) and diisopropylethylamine (486 μL) in acetonitrile (3 mL) while the solution was cooled with ice. The mixture was stirred at 40° C. overnight. Subsequently, the reaction mixture was concentrated under reduced pressure and the resulting residue was purified by silica gel column chromatography (ethyl acetate:hexane=1:3 to 1:1) to give 205 mg (81% yield) of the desired product as a white amorphous.